Cas no 89552-59-0 (Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]-)

• Product Name: Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]-
• CAS No: 89552-59-0
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 596802
• PubChem ID: 12683175
• Update Time: 2025-04-19

Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]-
• 3-(4-ethenylphenyl)sulfonylpropanoic acid
• 3-(4-Ethenylbenzene-1-sulfonyl)propanoic acid
• SCHEMBL11050771
• 89552-59-0
• DTXSID70506781

• Inchi： 1S/C11H12O4S/c1-2-9-3-5-10(6-4-9)16(14,15)8-7-11(12)13/h2-6H,1,7-8H2,(H,12,13)
• InChI Key： XBCDXSISVJKRHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C=C)=CC=1)(CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 240.04563003g/mol
• Monoisotopic Mass: 240.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.8Ų